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Compound of Interest

Compound Name: 1-Desmethylobtusin

Cat. No.: B12376054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of 1-Desmethylobtusin, a significant bioactive compound. This

document is intended to serve as a core reference for researchers, scientists, and

professionals involved in drug development and natural product chemistry.

Chemical Structure and Identification
1-Desmethylobtusin is an anthraquinone, a class of organic compounds characterized by a

9,10-anthracenedione core. While the name "1-Desmethylobtusin" is used, the compound is

more formally and commonly known as Aurantio-obtusin. The ambiguity in the trivial name "1-
Desmethylobtusin" arises from the numbering of the anthraquinone scaffold and the position

of the demethylation relative to its parent compound, obtusin.

The chemical structure of Obtusin is 1,7-dihydroxy-2,3,8-trimethoxy-6-methylanthracene-9,10-

dione.[1] Aurantio-obtusin, and therefore 1-Desmethylobtusin, is characterized by the

substitution of a hydroxyl group for the methoxy group at the 3-position of obtusin.

Chemical Structure of 1-Desmethylobtusin (Aurantio-obtusin):
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IUPAC Name: 1,3,7-trihydroxy-2,8-dimethoxy-6-methylanthracene-9,10-dione[2]

Table 1: Chemical Identifiers and Properties

Identifier Value Reference

Molecular Formula C₁₇H₁₄O₇ [1][2]

Molecular Weight 330.29 g/mol [2]

CAS Number 67979-25-3 [2][3]

PubChem CID 155011 [2]

Appearance Powder [4]

Melting Point 265-266 °C [3]

Boiling Point 594.6 °C at 760 mmHg [3]

Density 1.51 g/cm³ [3]

Biological Activities and Quantitative Data
Aurantio-obtusin has been isolated from the seeds of Cassia obtusifolia and Cassia tora and is

recognized for its various pharmacological effects.[5][6][7]
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Table 2: Summary of Reported Biological Activities

Activity Assay Results Reference

Anti-inflammatory

Lipopolysaccharide

(LPS)-induced

RAW264.7 cells

Significantly

decreased the

production of NO,

PGE₂, and inhibited

the protein expression

of COX-2, TNF-α, and

IL-6.

[7]

Hypotensive and

Hypolipidemic

In vivo and in vitro

studies

Possesses

hypotensive and

hypolipidemic effects.

[4]

Aldose Reductase

Inhibition

In vitro rat lens aldose

reductase (RLAR)

inhibition assay

Inhibits RLAR,

suggesting potential

for diabetic

complication

management.

[3]

Aryl Hydrocarbon

Receptor (AhR)

Activation

In vitro assay

Activates AhR in a

concentration-

dependent manner.

[3]

Larvicidal Activity
Assay against Aedes

gambiae mosquitoes

Exhibits larvicidal

properties.
[3]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and advancement of

scientific findings. Below are summaries of key experimental protocols related to Aurantio-

obtusin.

3.1. Isolation of Aurantio-obtusin from Cassia obtusifolia Seeds

A general protocol for the isolation of anthraquinones from plant material involves the following

steps. Specific details may vary between published methods.
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Extraction: The dried and powdered seeds of Cassia obtusifolia are extracted with a suitable

organic solvent, such as methanol or ethanol, using methods like maceration or Soxhlet

extraction.

Fractionation: The crude extract is then partitioned with solvents of increasing polarity (e.g.,

n-hexane, chloroform, ethyl acetate, and n-butanol) to separate compounds based on their

polarity. Anthraquinones are typically found in the less polar fractions.

Chromatography: The anthraquinone-rich fraction is subjected to column chromatography

over silica gel. Elution is performed with a gradient of solvents, such as a mixture of hexane

and ethyl acetate, to separate the individual compounds.

Purification: Fractions containing Aurantio-obtusin are further purified using techniques like

preparative thin-layer chromatography (TLC) or high-performance liquid chromatography

(HPLC) to yield the pure compound.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H-

NMR, ¹³C-NMR), Mass Spectrometry (MS), and comparison with literature data.

3.2. Anti-inflammatory Activity Assay in LPS-induced RAW264.7 Macrophages

This protocol outlines the investigation of the anti-inflammatory effects of Aurantio-obtusin.

Cell Culture: RAW264.7 macrophage cells are cultured in an appropriate medium (e.g.,

DMEM) supplemented with fetal bovine serum and antibiotics at 37°C in a humidified 5%

CO₂ atmosphere.

Cell Treatment: Cells are pre-treated with various concentrations of Aurantio-obtusin for a

specified time (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS) to induce

an inflammatory response.

Nitric Oxide (NO) Production Assay: The concentration of nitrite, a stable product of NO, in

the culture supernatant is measured using the Griess reagent.

Pro-inflammatory Cytokine and Enzyme Measurement: The levels of pro-inflammatory

cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., COX-2, iNOS) are quantified at both the
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mRNA and protein levels using techniques such as quantitative real-time PCR (qRT-PCR)

and Western blotting, respectively.

Signaling Pathway and Experimental Workflow
Diagrams
4.1. Anti-inflammatory Signaling Pathway of Aurantio-obtusin

Aurantio-obtusin has been shown to exert its anti-inflammatory effects by modulating the NF-κB

signaling pathway.[7]
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Caption: NF-κB signaling pathway modulation by Aurantio-obtusin.

4.2. General Workflow for Isolation and Bioactivity Screening

The following diagram illustrates a typical workflow for the isolation of a natural product like

Aurantio-obtusin and its subsequent biological evaluation.
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Caption: Workflow for natural product isolation and screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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